Cas no 1337756-53-2 (2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1337756-53-2
• MF: C₁₀H₉F₆NO
• MW: 273.174983739853
• CID: 6142512
• PubChem ID: 77128601
• Update Time: 2025-07-19

2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-amine
• EN300-1928319
• 1337756-53-2
• 2,2,2-trifluoro-1-[4-methoxy-3-(trifluoromethyl)phenyl]ethan-1-amine

• Inchi： 1S/C10H9F6NO/c1-18-7-3-2-5(8(17)10(14,15)16)4-6(7)9(11,12)13/h2-4,8H,17H2,1H3
• InChI Key： HICDATGGOAFZPY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C(F)(F)F)C=1)OC)N)(F)F

Computed Properties

• Exact Mass: 273.05883288g/mol
• Monoisotopic Mass: 273.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-trifluoro-1-4-methoxy-3-(trifluoromethyl)phenylethan-1-amine

Introduction to 2,2,2-Trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 1337756-53-2)

2,2,2-Trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine, with the CAS number 1337756-53-2, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and methoxy substituents, which confer it with distinct chemical and biological properties. The compound's structure and functional groups make it a valuable candidate for various applications, including drug discovery and development.

The structure of 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine consists of a central ethylamine backbone with a trifluoromethyl group attached to the terminal carbon. The aromatic ring is substituted with a methoxy group at the para position and another trifluoromethyl group at the meta position. These substituents play crucial roles in modulating the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity.

Recent research has highlighted the potential of 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains. The trifluoromethyl groups are known to enhance the compound's ability to disrupt bacterial cell membranes, making it an attractive candidate for developing novel antibiotics.

In addition to its antimicrobial properties, 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine has been investigated for its potential as an antiviral agent. Research has demonstrated that the compound can inhibit the replication of certain viruses by interfering with key viral enzymes. This makes it a promising lead for the development of antiviral drugs, particularly in the context of emerging viral threats.

The pharmacological profile of 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine has also been explored in the context of neurodegenerative diseases. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine can be synthesized using various methodologies. One common approach involves the reaction of 4-methoxy-3-(trifluoromethyl)benzaldehyde with trifluoroacetonitrile followed by reduction to form the desired amine. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The stability and storage conditions of 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is also advisable to handle the compound with appropriate safety measures to ensure user safety.

In conclusion, 2,2,2-trifluoro-1-(4-methoxy-3-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 1337756-53-2) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.